Benzene, [(butyltelluro)ethynyl]-

• CAS No.: 105797-59-9
• Molecular Formula: C12H14Te
• Molecular Weight: 285.8 g/mol
• IUPAC Name: 2-butyltellanylethynylbenzene
• InChI: InChI=1S/C12H14Te/c1-2-3-10-13-11-9-12-7-5-4-6-8-12/h4-8H,2-3,10H2,1H3
• InChI Key: YQMUDUGDDUSMIP-UHFFFAOYSA-N
• SMILES: CCCC[Te]C#CC1=CC=CC=C1
• Synonyms: 2-phenylethynyl-butyltellurium; PEBT compound

Description

Benzene, [(butyltelluro)ethynyl]- is a specialized aromatic compound featuring a benzene ring substituted with a butyltelluro-ethynyl group (-C≡C-Te-C₄H₉). This compound belongs to the class of organotellurium derivatives, which are notable for their unique electronic and steric properties due to the presence of tellurium—a metalloid with lower electronegativity than sulfur or oxygen.

Comparison with Similar Compounds

Ethynyl-Substituted Benzenes

• Phenylacetylene (Ethynylbenzene) :
  • Structure : Benzene with an ethynyl (-C≡CH) group.
  • Reactivity : Undergoes barrier-free reactions with radicals (e.g., ethynyl radical additions to benzene) to form adducts, as demonstrated in theoretical studies .
  • Key Difference : The replacement of hydrogen in phenylacetylene with a butyltelluro group introduces significant steric bulk and redox-active tellurium, altering reactivity and stability.

Alkyl-Substituted Benzenes

• Ethylbenzene (CAS 100-41-4) :

  • Structure : Benzene with an ethyl (-CH₂CH₃) group.
  • Properties : Clear, colorless liquid with a molecular formula C₈H₁₀ .
  • Comparison : The butyltelluro-ethynyl group in the target compound introduces a larger substituent (C₄H₉-Te-C≡C-) compared to ethyl, increasing molecular weight and likely reducing volatility.
• Benzene, (1-pentylheptyl)- (CAS 2719-62-2): Structure: Benzene with a branched alkyl chain (-C₁₁H₂₃) .

Heteroatom-Substituted Benzenes

Sulfur-Containing Derivatives

• Benzenethiol (CAS 108-98-5) :
  • Structure : Benzene with a thiol (-SH) group .
  • Comparison : Tellurium’s larger atomic radius and lower electronegativity compared to sulfur result in weaker C-Te bonds and higher susceptibility to oxidation.

Methoxy-Substituted Derivatives

• Benzene, 1,2-dimethoxy- (CAS 91-16-7) :
  • Structure : Benzene with two methoxy (-OCH₃) groups .
  • Electronic Effects : Methoxy groups are electron-donating, while the butyltelluro-ethynyl group is likely electron-withdrawing due to the electronegative ethynyl moiety.

Physical and Chemical Properties (Inferred)

Property	Benzene, [(butyltelluro)ethynyl]-	Ethylbenzene	Benzenethiol
Molecular Formula	C₁₁H₁₄Te	C₈H₁₀	C₆H₆S
Molecular Weight	~265.8 g/mol	106.16 g/mol	110.18 g/mol
Substituent Electronic Effect	Electron-withdrawing (ethynyl + Te)	Electron-donating (alkyl)	Electron-withdrawing (thiol)
Volatility	Likely low	High	Moderate